Cas no 2229406-80-6 (1-bromo-3-(nitromethyl)-5-(trifluoromethyl)benzene)

• Product Name: 1-bromo-3-(nitromethyl)-5-(trifluoromethyl)benzene
• CAS No: 2229406-80-6
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 6196342
• PubChem ID: 165846561
• Update Time: 2025-10-28

1-bromo-3-(nitromethyl)-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(nitromethyl)-5-(trifluoromethyl)benzene
• 2229406-80-6
• EN300-1972783

• Inchi： 1S/C8H5BrF3NO2/c9-7-2-5(4-13(14)15)1-6(3-7)8(10,11)12/h1-3H,4H2
• InChI Key： GQPAIIQZKHURFA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 282.94558g/mol
• Monoisotopic Mass: 282.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-bromo-3-(nitromethyl)-5-(trifluoromethyl)benzene

1-Bromo-3-(Nitromethyl)-5-(Trifluoromethyl)Benzene: A Comprehensive Overview

The compound 1-bromo-3-(nitromethyl)-5-(trifluoromethyl)benzene, with CAS No. 2229406-80-6, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique substitution pattern on the benzene ring, featuring a bromine atom at position 1, a nitromethyl group at position 3, and a trifluoromethyl group at position 5. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

Recent studies have highlighted the importance of 1-bromo-3-(nitromethyl)-5-(trifluoromethyl)benzene in the synthesis of advanced materials. Researchers have explored its role as an intermediate in the production of high-performance polymers and specialty chemicals. The bromine atom serves as an excellent leaving group, facilitating nucleophilic substitution reactions, while the nitromethyl and trifluoromethyl groups contribute to the molecule's reactivity and stability. These properties make it an ideal precursor for constructing complex aromatic systems with tailored functionalities.

In terms of chemical synthesis, the preparation of 1-bromo-3-(nitromethyl)-5-(trifluoromethyl)benzene involves a multi-step process that typically begins with bromination of a substituted benzene derivative. The introduction of the nitromethyl and trifluoromethyl groups requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability.

The electronic properties of this compound are heavily influenced by its substituents. The nitro group is a strong electron-withdrawing group, which significantly reduces the electron density on the benzene ring. Conversely, the trifluoromethyl group also exhibits electron-withdrawing effects due to its high electronegativity. These combined effects make the molecule highly electrophilic, rendering it susceptible to nucleophilic attack in various chemical transformations. This characteristic has been exploited in the development of novel pharmaceutical intermediates and agrochemicals.

From an environmental perspective, understanding the fate and behavior of 1-bromo-3-(nitromethyl)-5-(trifluoromethyl)benzene in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles. Studies indicate that under certain conditions, this compound can undergo microbial degradation, albeit at relatively slow rates due to its recalcitrant nature. Regulatory agencies are increasingly emphasizing the need for sustainable practices to minimize environmental exposure during its production and use.

In conclusion, 1-bromo-3-(nitromethyl)-5-(trifluoromethyl)benzene stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile reactivity continue to drive innovation across multiple disciplines. As researchers delve deeper into its properties and applications, this compound is poised to play an even more significant role in shaping future advancements in chemical science.